Cas no 73631-02-4 (Benzamide,N,N'-1,4-butanediylbis[N-[3-[(2,3-dihydroxybenzoyl)amino]propyl]-2,3-dihydroxy-)
![Benzamide,N,N'-1,4-butanediylbis[N-[3-[(2,3-dihydroxybenzoyl)amino]propyl]-2,3-dihydroxy- structure](https://www.kuujia.com/scimg/cas/73631-02-4x500.png)
73631-02-4 structure
Product name:Benzamide,N,N'-1,4-butanediylbis[N-[3-[(2,3-dihydroxybenzoyl)amino]propyl]-2,3-dihydroxy-
Benzamide,N,N'-1,4-butanediylbis[N-[3-[(2,3-dihydroxybenzoyl)amino]propyl]-2,3-dihydroxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzamide,N,N'-1,4-butanediylbis[N-[3-[(2,3-dihydroxybenzoyl)amino]propyl]-2,3-dihydroxy-
- N-[3-[(2,3-dihydroxybenzoyl)-[4-[(2,3-dihydroxybenzoyl)-[3-[(2,3-dihydroxybenzoyl)amino]propyl]amino]butyl]amino]propyl]-2,3-dihydroxybenzamide
- 3,4,3-LICAM
- N,N',N'',N'''-Tetrakis(2,3-dihydroxybenzoyl)spermine
- 73631-02-4
- Benzamide, N,N'-1,4-butanediylbis(N-(3-((2,3-dihydroxybenzoyl)amino)propyl)-2,3-dihydroxy-
- CHEMBL148046
- SCHEMBL19943815
- N,N'-(Butane-1,4-Diyl)bis(N-{3-[(2,3-Dihydroxybenzene-1-Carbonyl)amino]propyl}-2,3-Dihydroxybenzamide)
- DTXSID30223846
- Tetra-dhb-spermine
- N,N',N'',N'''-Tetra(2,3-dihydroxybenzoyl)spermine
-
- Inchi: InChI=1S/C38H42N4O12/c43-27-13-3-9-23(31(27)47)35(51)39-17-7-21-41(37(53)25-11-5-15-29(45)33(25)49)19-1-2-20-42(38(54)26-12-6-16-30(46)34(26)50)22-8-18-40-36(52)24-10-4-14-28(44)32(24)48/h3-6,9-16,43-50H,1-2,7-8,17-22H2,(H,39,51)(H,40,52)
- InChI Key: WNIXXCINEMCWIS-UHFFFAOYSA-N
- SMILES: C1=CC(=C(C(=C1)O)O)C(=O)NCCCN(CCCCN(CCCNC(=O)C2=C(C(=CC=C2)O)O)C(=O)C3=C(C(=CC=C3)O)O)C(=O)C4=C(C(=CC=C4)O)O
Computed Properties
- Exact Mass: 746.27992279g/mol
- Monoisotopic Mass: 746.27992279g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 10
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 54
- Rotatable Bond Count: 17
- Complexity: 1120
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 261Ų
Benzamide,N,N'-1,4-butanediylbis[N-[3-[(2,3-dihydroxybenzoyl)amino]propyl]-2,3-dihydroxy- Related Literature
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Lanfang Pang,Yanmei Zhou,Enze Wang,Fang Yu,Hua Zhou,Wenli Gao RSC Adv., 2016,6, 16467-16473
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Yingjie Ma,Xiaofan Ji,Fei Xiang,Xiaodong Chi,Chengyou Han,Jiuming He,Zeper Abliz,Weixiang Chen,Feihe Huang Chem. Commun., 2011,47, 12340-12342
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Boris Buchroithner,Delara Hartmann,Sandra Mayr,Yoo Jin Oh,Dmitry Sivun,Andreas Karner,Bianca Buchegger,Thomas Griesser,Peter Hinterdorfer,Thomas A. Klar,Jaroslaw Jacak Nanoscale Adv., 2020,2, 2422-2428
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Jiawei Li,Yanwei Ren,Chaorong Qi,Huanfeng Jiang Dalton Trans., 2017,46, 7821-7832
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M. Heilig,A. Kolew,M. Schneider Lab Chip, 2016,16, 734-742
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Edgar D. Goluch,Jwa-Min Nam,Dimitra G. Georganopoulou,Thomas N. Chiesl,Kashan A. Shaikh,Kee S. Ryu,Annelise E. Barron,Chad A. Mirkin,Chang Liu Lab Chip, 2006,6, 1293-1299
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Zhirong Guo,Yingnan Liu,Yalan Zhang,Xinyu Sun,Fan Li,Tong Bu,Qinzhi Wang,Li Wang Biomater. Sci., 2020,8, 4266-4274
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Marius Majewsky,Julien Farlin,Michael Bayerle,Tom Gallé Environ. Sci.: Processes Impacts, 2013,15, 730-738
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Li Li,Chao Ma,Qingkun Kong,Weiping Li,Yan Zhang,Shenguang Ge,Mei Yan,Jinghua Yu J. Mater. Chem. B, 2014,2, 6669-6674
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